DMABA-d6 NHS ester
DMABA-d6 NHS ester
The DMABA NHS ester reagents were developed by Dr. Robert Murphy′s laboratory at the University of Colorado in order to create PE derivatives where all subclasses and potentially oxidized products could be universally detected using a common precursor ion in the positive ion mode by Mass Spectrometry.
DMABA-d6 NHS ester is intended for use in combination with DMABA NHS ester as a derivatizing reagent for PE lipids in order to facilitate MS characterization and to quantify relative changes in their abundance. DMABA-d6 and DMABA NHS esters have been shown to facilitate the characterization of PE lipids via electrospray mass spectrometry by providing a common precursor ion scan for diacyl, ether, and plasmalogen PE lipids. Furthermore, application of split-and-pool methodology allows for relative changes in endogenous PE lipid levels between control and treated samples to be measured. Phosphatidylethanolamine (PE) lipids are important components of cell membranes and biochemical pathways of fatty acid synthesis that contain abundant polyunsaturated fatty acyl groups. Oxidation of these phospholipids may be linked to various human diseases. DMABA NHS ester is a reagent that reacts with the primary amine group of PE lipids. This facilitates the use of electrospray tandem mass spectrometry for the detection of diacyl, ether, and plasmalogen PE lipids that cannot be readily observed otherwise.
DMABA-d6 NHS ester is intended for use in combination with DMABA NHS ester as a derivatizing reagent for PE lipids in order to facilitate MS characterization and to quantify relative changes in their abundance. DMABA-d6 and DMABA NHS esters have been shown to facilitate the characterization of PE lipids via electrospray mass spectrometry by providing a common precursor ion scan for diacyl, ether, and plasmalogen PE lipids. Furthermore, application of split-and-pool methodology allows for relative changes in endogenous PE lipid levels between control and treated samples to be measured. Phosphatidylethanolamine (PE) lipids are important components of cell membranes and biochemical pathways of fatty acid synthesis that contain abundant polyunsaturated fatty acyl groups. Oxidation of these phospholipids may be linked to various human diseases. DMABA NHS ester is a reagent that reacts with the primary amine group of PE lipids. This facilitates the use of electrospray tandem mass spectrometry for the detection of diacyl, ether, and plasmalogen PE lipids that cannot be readily observed otherwise.
Brand Name:
Vulcanchem
CAS No.:
1175002-04-6
VCID:
VC0130335
InChI:
InChI=1S/C13H14N2O4/c1-14(2)10-5-3-9(4-6-10)13(18)19-15-11(16)7-8-12(15)17/h3-6H,7-8H2,1-2H3/i1D3,2D3
SMILES:
CN(C)C1=CC=C(C=C1)C(=O)ON2C(=O)CCC2=O
Molecular Formula:
C13H14N2O4
Molecular Weight:
268.30 g/mol
DMABA-d6 NHS ester
CAS No.: 1175002-04-6
Cat. No.: VC0130335
Molecular Formula: C13H14N2O4
Molecular Weight: 268.30 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | The DMABA NHS ester reagents were developed by Dr. Robert Murphy′s laboratory at the University of Colorado in order to create PE derivatives where all subclasses and potentially oxidized products could be universally detected using a common precursor ion in the positive ion mode by Mass Spectrometry. DMABA-d6 NHS ester is intended for use in combination with DMABA NHS ester as a derivatizing reagent for PE lipids in order to facilitate MS characterization and to quantify relative changes in their abundance. DMABA-d6 and DMABA NHS esters have been shown to facilitate the characterization of PE lipids via electrospray mass spectrometry by providing a common precursor ion scan for diacyl, ether, and plasmalogen PE lipids. Furthermore, application of split-and-pool methodology allows for relative changes in endogenous PE lipid levels between control and treated samples to be measured. Phosphatidylethanolamine (PE) lipids are important components of cell membranes and biochemical pathways of fatty acid synthesis that contain abundant polyunsaturated fatty acyl groups. Oxidation of these phospholipids may be linked to various human diseases. DMABA NHS ester is a reagent that reacts with the primary amine group of PE lipids. This facilitates the use of electrospray tandem mass spectrometry for the detection of diacyl, ether, and plasmalogen PE lipids that cannot be readily observed otherwise. |
|---|---|
| CAS No. | 1175002-04-6 |
| Molecular Formula | C13H14N2O4 |
| Molecular Weight | 268.30 g/mol |
| IUPAC Name | (2,5-dioxopyrrolidin-1-yl) 4-[bis(trideuteriomethyl)amino]benzoate |
| Standard InChI | InChI=1S/C13H14N2O4/c1-14(2)10-5-3-9(4-6-10)13(18)19-15-11(16)7-8-12(15)17/h3-6H,7-8H2,1-2H3/i1D3,2D3 |
| Standard InChI Key | FNGFZOAQGYOQTG-WFGJKAKNSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])N(C1=CC=C(C=C1)C(=O)ON2C(=O)CCC2=O)C([2H])([2H])[2H] |
| SMILES | CN(C)C1=CC=C(C=C1)C(=O)ON2C(=O)CCC2=O |
| Canonical SMILES | CN(C)C1=CC=C(C=C1)C(=O)ON2C(=O)CCC2=O |
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